Cas no 953151-03-6 (2-ethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: 2-ethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 953151-03-6
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 6360024
• PubChem ID: 16886024
• Update Time: 2025-06-14

2-ethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• 953151-03-6
• 2-ethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• 2-ethoxy-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• 2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• VU0628990-1
• F5014-0340
• SR-01000919881
• SR-01000919881-1
• AKOS024489194

• Inchi： 1S/C22H20N4O3/c1-3-29-19-7-5-4-6-17(19)22(27)23-16-10-8-15(9-11-16)18-14-26-20(24-18)12-13-21(25-26)28-2/h4-14H,3H2,1-2H3,(H,23,27)
• InChI Key： CFCUMFLIOAGTDQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NC1C=CC(=CC=1)C1=CN2C(C=CC(=N2)OC)=N1)=O

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-ethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Comprehensive Overview of 2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 953151-03-6)

The compound 2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide (CAS No. 953151-03-6) is a sophisticated small molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an imidazo[1,2-b]pyridazine core and a benzamide moiety, this compound is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which could pave the way for novel therapeutics targeting various diseases.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapy. The 2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide structure aligns with this trend, as its heterocyclic scaffold is known to interact with specific protein kinases. This makes it a promising candidate for treating conditions such as cancer, inflammatory disorders, and neurodegenerative diseases. Its CAS No. 953151-03-6 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key advantages of 2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is its optimized pharmacokinetic profile. The inclusion of ethoxy and methoxy groups enhances its solubility and bioavailability, addressing common challenges in drug formulation. Additionally, its imidazo[1,2-b]pyridazine ring system contributes to its selective binding affinity, reducing off-target effects—a critical factor in modern drug design. These attributes make it a standout molecule in the realm of medicinal chemistry.

The synthesis of CAS No. 953151-03-6 involves multi-step organic reactions, often starting with the construction of the imidazo[1,2-b]pyridazine core followed by functionalization with the benzamide group. Researchers have explored various catalysts and reaction conditions to improve yield and purity, highlighting the compound's synthetic versatility. Its structure-activity relationship (SAR) studies are also a hot topic, as scientists aim to refine its efficacy and safety profiles.

From an SEO perspective, queries such as "2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide uses" and "CAS 953151-03-6 supplier" are increasingly common, indicating both academic and commercial interest. The compound's potential role in personalized medicine and biomarker development further amplifies its appeal. As the scientific community continues to unravel its mechanisms, 953151-03-6 is poised to remain a focal point in drug discovery discussions.

In conclusion, 2-ethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide represents a compelling case study in modern pharmaceutical innovation. Its CAS No. 953151-03-6 serves as a gateway to deeper explorations of its therapeutic potential, synthesis methodologies, and industrial applications. For researchers and stakeholders, this compound exemplifies the intersection of chemistry, biology, and technology in advancing human health.